Cas no 2270908-07-9 (4-(2-Fluoro-4-methoxyphenyl)-1,2,3,6-tetrahydropyridine hydrochloride)

• Product Name: 4-(2-Fluoro-4-methoxyphenyl)-1,2,3,6-tetrahydropyridine hydrochloride
• CAS No: 2270908-07-9
• MF: C₁₂H₁₅ClFNO
• MW: 243.705005884171
• MDL: MFCD31583383
• CID: 4780524
• Update Time: 2025-05-20

4-(2-Fluoro-4-methoxyphenyl)-1,2,3,6-tetrahydropyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(2-Fluoro-4-methoxyphenyl)-1,2,3,6-tetrahydropyridine hydrochloride
• 4-(2-Fluoro-4-methoxy-phenyl)-1,2,3,6-tetrahydro-pyridine; hydrochloride

• MDL： MFCD31583383
• Inchi： 1S/C12H14FNO.ClH/c1-15-10-2-3-11(12(13)8-10)9-4-6-14-7-5-9;/h2-4,8,14H,5-7H2,1H3;1H
• InChI Key： VETYLJVBXZNPTG-UHFFFAOYSA-N
• SMILES： Cl.FC1C=C(C=CC=1C1=CCNCC1)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 242
• Topological Polar Surface Area: 21.3

Additional information on 4-(2-Fluoro-4-methoxyphenyl)-1,2,3,6-tetrahydropyridine hydrochloride

4-(2-Fluoro-4-methoxyphenyl)-1,2,3,6-tetrahydropyridine hydrochloride: A Comprehensive Overview

The compound 4-(2-Fluoro-4-methoxyphenyl)-1,2,3,6-tetrahydropyridine hydrochloride, identified by the CAS number CAS No 2270908-07-9, is a notable chemical entity with significant applications in the field of pharmaceuticals and organic synthesis. This compound has garnered attention due to its unique structural properties and potential therapeutic benefits. Recent studies have highlighted its role in modulating various biological pathways, making it a subject of interest for researchers in drug discovery and development.

The molecular structure of 4-(2-Fluoro-4-methoxyphenyl)-1,2,3,6-tetrahydropyridine hydrochloride consists of a tetrahydropyridine ring system substituted with a 2-fluoro-4-methoxyphenyl group. The tetrahydropyridine moiety is a well-known scaffold in medicinal chemistry, often associated with calcium channel antagonist activity. The presence of the fluoro and methoxy groups introduces electronic and steric effects that can influence the compound's pharmacokinetic properties and bioavailability. These substituents also play a crucial role in enhancing the compound's selectivity for specific biological targets.

Recent research has focused on the synthesis and characterization of CAS No 2270908-07-9. Studies have demonstrated that this compound can be synthesized via a multi-step process involving nucleophilic aromatic substitution and hydrogenation reactions. The optimization of these steps has led to improved yields and higher purity levels, which are critical for its application in preclinical studies. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm the compound's structure and purity.

In terms of pharmacological activity, 4-(2-Fluoro-4-methoxyphenyl)-1,2,3,6-tetrahydropyridine hydrochloride has shown promise in modulating ion channels and receptor systems. Preclinical studies have indicated that it exhibits selective binding to certain ion channels, potentially making it a candidate for treating conditions such as hypertension or neuropathic pain. Furthermore, recent investigations into its pharmacokinetics have revealed favorable absorption profiles, suggesting that it could be developed into an orally bioavailable drug.

The application of computational chemistry tools has also provided valuable insights into the behavior of CAS No 2270908-07-9. Molecular docking studies have revealed potential binding modes with target proteins, while quantum mechanical calculations have shed light on its electronic properties. These computational approaches have complemented experimental findings and facilitated a deeper understanding of the compound's mechanism of action.

In conclusion, 4-(2-Fluoro-4-methoxyphenyl)-1,2,3,6-tetrahydropyridine hydrochloride, with its unique structural features and promising pharmacological profile, represents a valuable addition to the arsenal of chemical entities being explored for therapeutic applications. As research continues to unfold, this compound holds the potential to contribute significantly to the development of novel drugs targeting various disease states.